Cas no 1196-67-4 (2-Butenal, 3-phenyl-)

• Product Name: 2-Butenal, 3-phenyl-
• CAS No: 1196-67-4
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 168361
• PubChem ID: 5372857
• Update Time: 2025-04-19

2-Butenal, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 3-phenyl-
• (E)-3-phenylbut-2-enal
• METHYLCINNAMALDEHYDE
• (2E)-3-phenylbut-2-enal
• 2-Butenal, 3-phenyl- (9CI)
• 2-Propenal, 3-methyl-3-phenyl-
• 3-Phenyl-2-butenal
• beta-Methyl cinnamic aldehyde
• beta-Methylcinnamaldehyde
• BRN 2040090
• Cinnamaldehyde, beta-methyl-
• 1196-67-4
• InChI=1/C10H10O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-8H,1H3/b9-7+
• 3-phenylbut-2-enal
• Cinnamaldehyde, .beta.-methyl-
• .beta.-Methylcinnamaldehyde
• (E)-3-phenyl-but-2-enal
• IEARORYJISZKGK-VQHVLOKHSA-
• 21866-70-6
• (E)-beta-methylcinnamaldehyde
• (2E)-3-Phenyl-2-butenal #
• .beta.-Methyl cinnamic aldehyde
• SCHEMBL566341
• (E)-3-Phenyl-2-butenal
• 4-07-00-01011 (Beilstein Handbook Reference)
• SCHEMBL186779
• G66064

• Inchi： 1S/C10H10O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-8H,1H3/b9-7+
• InChI Key： IEARORYJISZKGK-VQHVLOKHSA-N
• SMILES： O=C/C=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9574 (rough estimate)
• Melting Point: 95°C
• Boiling Point: 225.81°C (rough estimate)
• Refractive Index: 1.5876 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes